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Compound of Interest

Compound Name: n-Benzoyl-d-alanine

Cat. No.: B556305 Get Quote

An In-depth Examination of N-Benzoyl-d-alanine as a Metabolite in Biological Systems

This technical guide provides a comprehensive overview of N-Benzoyl-d-alanine, catering to

researchers, scientists, and drug development professionals. The document delves into its

chemical properties, metabolic pathways, analytical methodologies, and its potential, albeit

currently limited, role in biological systems.

Core Concepts: Chemical Identity and Properties
N-Benzoyl-d-alanine is an N-acylated derivative of the D-amino acid alanine. It is

characterized by a benzoyl group attached to the amino group of alanine. While the L-form, N-

benzoyl-L-alanine, is also a recognized metabolite, this guide focuses on the D-enantiomer due

to the distinct metabolic pathways governing D-amino acids in biological systems.

Table 1: Chemical and Physical Properties of N-Benzoyl-d-alanine
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Property Value Reference

Molecular Formula C₁₀H₁₁NO₃ [1]

Molecular Weight 193.20 g/mol [1]

IUPAC Name
(2R)-2-benzamidopropanoic

acid
[1]

CAS Number 17966-60-8

Appearance White crystalline solid

Solubility Very slightly soluble in water

Metabolic Pathways: Formation and Degradation
The presence of N-Benzoyl-d-alanine in biological systems is primarily linked to detoxification

pathways, particularly in response to an overload of benzoic acid. Its degradation is presumed

to follow the established routes for N-acyl-D-amino acids.

Biosynthesis: A Detoxification Mechanism
The primary route for the formation of N-benzoyl-alanine in mammals is through the

conjugation of benzoyl-CoA with alanine. This process serves as a detoxification mechanism to

eliminate excess benzoic acid from the body. A notable clinical observation is the detection of

significant amounts of benzoylalanine in the urine of hyperammonemic patients undergoing

treatment with sodium benzoate[2]. This suggests that when the primary detoxification pathway

for benzoate (conjugation with glycine to form hippuric acid) is saturated, the body utilizes

alanine as an alternative substrate[2].

The biosynthesis can be summarized as follows:

Activation of Benzoic Acid: Benzoic acid is first activated to its coenzyme A thioester,

benzoyl-CoA.

N-Acylation of Alanine: The enzyme glycine N-acyltransferase (GLYAT), which is known to

have some activity with other amino acids like alanine, may catalyze the transfer of the
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benzoyl group from benzoyl-CoA to the amino group of alanine, forming N-benzoyl-

alanine[3].

Biosynthesis of N-Benzoyl-alanine
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Experimental Workflow for N-Benzoyl-d-alanine Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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